molecular formula C18H16N4O B8641379 7-ethoxy-N4-(3-ethynylphenyl)quinazoline-4,6-diamine

7-ethoxy-N4-(3-ethynylphenyl)quinazoline-4,6-diamine

Cat. No.: B8641379
M. Wt: 304.3 g/mol
InChI Key: AYSMISRWTYLSFS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-ethoxy-N4-(3-ethynylphenyl)quinazoline-4,6-diamine is a useful research compound. Its molecular formula is C18H16N4O and its molecular weight is 304.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C18H16N4O

Molecular Weight

304.3 g/mol

IUPAC Name

7-ethoxy-4-N-(3-ethynylphenyl)quinazoline-4,6-diamine

InChI

InChI=1S/C18H16N4O/c1-3-12-6-5-7-13(8-12)22-18-14-9-15(19)17(23-4-2)10-16(14)20-11-21-18/h1,5-11H,4,19H2,2H3,(H,20,21,22)

InChI Key

AYSMISRWTYLSFS-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(C=C2C(=C1)N=CN=C2NC3=CC=CC(=C3)C#C)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

7-ethoxy-N-(3-ethynylphenyl)-6-nitroquinazolin-4-amine (8 g, 0.024 mol) was dissolved in a mixture of 80 ml ethanol, 80 ml H2O and 10 ml acetic acid. The reaction was heated to 70° C., then Fe (5.4 g, 0.096 mol) was added. The reaction mixture was heated to reflux for 4 hours. The resulting clear reaction solution was concentrated under reduced pressure to remove solvent. The pH of the residue was adjusted to 9 with 4N aqueous NaOH, and was washed with 200 ml EA/MeOH (50/1) until TLC show no product can be detected in the organic layer. The combined organic layers were concentrated, grey solid was precipitated and filtered to afford 7-ethoxy-N4-(3-ethynylphenyl)quinazoline-4,6-diamine as grey solid 5.4 g (74.2% yield).
Quantity
8 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Name
Quantity
80 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
5.4 g
Type
catalyst
Reaction Step Two

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